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Abstract

Astragalin (Kaempferol-3-O-3-D-glucoside) is a naturally occurring flavonoid glycoside found
in a variety of medicinal and edible plants.[1][2][3] As a derivative of kaempferol, it belongs to
the flavonol subclass of flavonoids.[3] Extensive research has highlighted its broad spectrum of
pharmacological activities, including potent anti-inflammatory, antioxidant, neuroprotective,
cardioprotective, and anticancer properties.[1] These therapeutic effects are attributed to its
ability to modulate numerous molecular targets and signaling pathways, such as NF-kB, MAPK,
and PI3K/Akt. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and key biological activities of astragalin, complete with
detailed experimental methodologies and visual representations of its mechanisms of action to
support further research and drug development endeavors.

Chemical Structure and Identification

Astragalin is structurally characterized as the 3-O-glucoside of kaempferol. A 3-D-
glucopyranose moiety is attached to the hydroxyl group at the C3 position of the kaempferol
backbone.
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Identifier Value
5,7-dihydroxy-2-(4-hydroxyphenyl)-3-
IUPAC Name [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
(hydroxymethyl)oxan-2-ylJoxychromen-4-one
Kaempferol-3-O-glucoside, Kaempferol 3-O-3-
Synonyms )
D-glucopyranoside
CAS Number 480-10-4
Chemical Formula C21H20011

SMILES

C1=CC(=CC=C1C2=C(C(=0)C3=C(C=C(C=C3
02)0)0)OC4C(C(C(C(04)CO)0)0)0)O

InChl Key

JPUKWEQWGBDDQB-QSOFNFLRSA-N

Physicochemical and Spectroscopic Properties

Astragalin presents as a yellow solid powder. Its physicochemical properties are critical for its
absorption, distribution, metabolism, and excretion (ADME) profile and for the design of
suitable formulations.

Physicochemical Data

The following table summarizes the key physicochemical properties of Astragalin.

Property Value Reference
Molecular Weight 448.38 g/mol

Melting Point 223-229 °C

Boiling Point 823.2 £ 65.0 °C (Predicted)

Density 1.79 + 0.1 g/cm? (Predicted)

pKa 6.20 £ 0.40 (Predicted)

LogP 1.950 (Estimated)
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Solubility Data

Solvent Solubility Reference
Water Slightly soluble (<1 mg/mL)
>44.8 mg/mL; up to 90 mg/mL
DMSO
(200.72 mM)
DMF 30 mg/mL
Ethanol 12 mg/mL (26.76 mM)

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and identification of

Astragalin.
Technique Data
The UV-Vis spectrum is used to study electronic
UV-Vis Spectroscopy transitions and is characteristic of the flavonoid

structure.

1H-NMR and 3C-NMR provide detailed
] information about the carbon-hydrogen

Nuclear Magnetic Resonance (NMR) o
framework, confirming the structure and

stereochemistry.

MS is used to determine the molecular weight
Mass Spectrometry (MS) and fragmentation pattern, confirming the

molecular formula.

Biological Activities and Signaling Pathways

Astragalin exhibits a wide array of biological effects, primarily attributed to its anti-inflammatory
and antioxidant activities. It modulates several key signaling pathways involved in cellular
homeostasis and disease pathogenesis.
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Anti-Inflammatory Activity

Astragalin exerts potent anti-inflammatory effects by inhibiting the production of pro-
inflammatory mediators such as nitric oxide (NO), prostaglandin E2 (PGEZ2), tumor necrosis
factor-alpha (TNF-a), and various interleukins (IL-1f3, IL-6). This is achieved primarily through
the downregulation of the NF-kB and MAPK signaling pathways.

The Nuclear Factor-kappa B (NF-kB) pathway is a central regulator of inflammation. In
response to stimuli like lipopolysaccharide (LPS), IKK phosphorylates IkBa, leading to its
degradation. This releases NF-kB (p65/p50) to translocate to the nucleus and initiate the
transcription of pro-inflammatory genes. Astragalin has been shown to inhibit the
phosphorylation of IkBa and p65, thereby blocking NF-kB's nuclear translocation and
subsequent inflammatory response.
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Astragalin inhibits the NF-kB signaling pathway.

The Mitogen-Activated Protein Kinase (MAPK) pathway, including ERK, JNK, and p38, is
another critical cascade in the inflammatory process. Astragalin has been demonstrated to
suppress the phosphorylation of these key MAPK proteins in response to inflammatory stimuli,
leading to a reduction in the expression of inflammatory mediators.
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Astragalin downregulates the MAPK signaling cascade.

Antioxidant Activity
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Astragalin is a potent antioxidant, capable of scavenging a variety of free radicals, including
superoxide anions and hydroxyl radicals. It also enhances the activity of endogenous
antioxidant enzymes like superoxide dismutase (SOD) and glutathione peroxidase (GPx). This
antioxidant capacity helps protect cells from oxidative stress, a key factor in many chronic
diseases.

Experimental Protocols
Isolation and Purification of Astragalin

Astragalin can be isolated from various plant sources, such as the leaves of Morus alba or the
aerial parts of Chenopodium album. A general workflow involves extraction, fractionation, and
chromatographic purification.
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General workflow for the isolation of Astragalin.
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Methodology: Isolation from Chenopodium album

o Extraction: Defat powdered aerial parts of the plant with hexane. Subsequently, extract the
defatted material with ethanol using a Soxhlet apparatus.

o Fractionation: Concentrate the ethanolic extract under reduced pressure. Partition the
residue between ethyl acetate and water. The flavonoid glycosides will preferentially move to
the ethyl acetate phase.

» Column Chromatography: Concentrate the ethyl acetate fraction and apply it to a silica gel
column. Elute the column with a solvent system such as ethyl acetate:methanol:water (e.qg.,
15:1.25:1 viviv).

o Fraction Collection: Collect fractions and monitor them using Thin-Layer Chromatography
(TLC), visualizing spots under UV light.

« Purification: Combine fractions containing the target compound. Further purify using
preparative TLC or preparative High-Performance Liquid Chromatography (HPLC) to achieve
high purity.

« ldentification: Confirm the identity and purity of the isolated compound using spectroscopic
methods (*H-NMR, MS, IR, UV) and by comparison with a certified reference standard.

In Vitro Antioxidant Activity Assay: DPPH Radical
Scavenging

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common and rapid method to evaluate the
radical scavenging activity of compounds.

Protocol:

» Reagent Preparation: Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol. Prepare
a series of dilutions of Astragalin in methanol. A standard antioxidant, such as Trolox or
Ascorbic Acid, is used as a positive control.

e Reaction Mixture: In a 96-well plate, add 100 pL of the DPPH solution to 100 pL of the
various concentrations of Astragalin, the standard, or methanol (as a blank).
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Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

Measurement: Measure the absorbance of the solutions at approximately 517 nm using a
microplate reader.

Calculation: The percentage of DPPH radical scavenging activity is calculated using the
following formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100
Where A_control is the absorbance of the DPPH solution with methanol, and A_sample is
the absorbance of the DPPH solution with the Astragalin sample or standard.

ICso Determination: Plot the scavenging percentage against the concentration of Astragalin
to determine the ICso value (the concentration required to scavenge 50% of the DPPH
radicals).

In Vitro Anti-inflammatory Assay: Nitric Oxide (NO)
Inhibition in Macrophages

This assay measures the ability of a compound to inhibit the production of nitric oxide in

macrophage cells (e.g., RAW 264.7) stimulated with lipopolysaccharide (LPS).

Protocol:

Cell Culture: Culture RAW 264.7 cells in appropriate media (e.g., DMEM with 10% FBS) until
they reach 80-90% confluency.

Cell Seeding: Seed the cells into a 96-well plate at a density of approximately 5 x 104
cells/well and allow them to adhere overnight.

Treatment: Pre-treat the cells with various non-toxic concentrations of Astragalin for 1-2
hours.

Stimulation: Stimulate the cells with LPS (e.g., 1 pg/mL) for 24 hours to induce inflammation
and NO production. Include a negative control (cells only), a vehicle control, and a positive
control (LPS only).

NO Measurement (Griess Assay):
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[e]

Collect 50 pL of the cell culture supernatant from each well.

o

Add 50 pL of Griess Reagent A (sulfanilamide solution) and incubate for 10 minutes.

[¢]

Add 50 pL of Griess Reagent B (N-(1-naphthyl)ethylenediamine solution) and incubate for
another 10 minutes in the dark.

Measure the absorbance at 540 nm.

[¢]

» Calculation: Quantify the nitrite concentration (a stable product of NO) using a standard
curve prepared with sodium nitrite. Calculate the percentage of NO inhibition relative to the
LPS-only control.

Conclusion

Astragalin is a multifaceted flavonoid with significant therapeutic potential, underpinned by its
well-documented anti-inflammatory and antioxidant properties. Its ability to modulate critical
cellular signaling pathways like NF-kB and MAPK makes it a compelling candidate for the
development of novel drugs targeting a range of inflammatory and oxidative stress-related
diseases. The data and protocols presented in this guide offer a foundational resource for
researchers aiming to explore the full pharmacological landscape of Astragalin and translate
its promising bioactivities into clinical applications. Further research, including structural
optimization and in-depth in vivo studies, is warranted to fully realize its therapeutic value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Astragalin: Chemical
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665802#chemical-structure-and-properties-of-
astragalin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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